Cas no 36301-70-9 (L-Alanine, 1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl-)
L-Alanine, 1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl-, is a protected dipeptide derivative combining L-alanine and L-proline with a tert-butoxycarbonyl (Boc) protecting group. This compound is primarily used in peptide synthesis, where the Boc group ensures selective deprotection under mild acidic conditions, minimizing side reactions. Its structural stability and compatibility with solid-phase peptide synthesis (SPPS) make it valuable for constructing complex peptides. The presence of L-proline enhances conformational rigidity, which can influence peptide folding and biological activity. This derivative is particularly useful in medicinal chemistry and biochemical research, offering precise control over peptide assembly while maintaining high purity and yield.
36301-70-9 structure
Product Name:L-Alanine, 1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl-
CAS No:36301-70-9
MF:C13H22N2O5
MW:286.324183940887
MDL:MFCD20487720
CID:1478759
PubChem ID:10880672
Update Time:2025-06-09
L-Alanine, 1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Alanine, 1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl-
- N-(tert-butoxycarbonyl)-(L)-proline-(L)-alanine
- F79624
- 36301-70-9
- (2S)-2-{[(2S)-1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl]formamido}propanoic acid
- A1-03317
- (2S)-2-[[(2S)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carbonyl]amino]propanoic Acid
- 1-Boc-L-prolyl-L-alanine
- (2S)-2-{[(2S)-1-(tert-butoxycarbonyl)pyrrolidin-2-yl]formamido}propanoic acid
- (s)-2-[(s)-1-carboxyethylcarbamoyl]pyrrolidine-1-carboxylic acid t-butyl ester
-
- MDL: MFCD20487720
- Inchi: 1S/C13H22N2O5/c1-8(11(17)18)14-10(16)9-6-5-7-15(9)12(19)20-13(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,16)(H,17,18)/t8-,9-/m0/s1
- InChI Key: CYRRXYLLNDVBCL-IUCAKERBSA-N
- SMILES: O(C(C)(C)C)C(N1CCC[C@H]1C(N[C@H](C(=O)O)C)=O)=O
Computed Properties
- Exact Mass: 286.15296
- Monoisotopic Mass: 286.15287181g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 95.9Ų
Experimental Properties
- PSA: 95.94
L-Alanine, 1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Advanced ChemBlocks | P38526-250MG |
1-Boc-L-prolyl-L-alanine |
36301-70-9 | 95% | 250MG |
$210 | 2023-09-15 | |
| Advanced ChemBlocks | P38526-1G |
1-Boc-L-prolyl-L-alanine |
36301-70-9 | 95% | 1G |
$470 | 2023-09-15 | |
| Advanced ChemBlocks | P38526-5G |
1-Boc-L-prolyl-L-alanine |
36301-70-9 | 95% | 5G |
$1,645 | 2023-09-15 | |
| 1PlusChem | 1P01JNA6-250mg |
1-Boc-L-prolyl-L-alanine |
36301-70-9 | 97% | 250mg |
$156.00 | 2024-05-04 | |
| 1PlusChem | 1P01JNA6-500mg |
1-Boc-L-prolyl-L-alanine |
36301-70-9 | 97% | 500mg |
$220.00 | 2024-05-04 | |
| 1PlusChem | 1P01JNA6-1g |
1-Boc-L-prolyl-L-alanine |
36301-70-9 | 97% | 1g |
$320.00 | 2024-05-04 | |
| Aaron | AR01JNII-250mg |
1-Boc-L-prolyl-L-alanine |
36301-70-9 | 97% | 250mg |
$171.00 | 2025-02-13 | |
| Aaron | AR01JNII-500mg |
1-Boc-L-prolyl-L-alanine |
36301-70-9 | 97% | 500mg |
$249.00 | 2025-02-13 | |
| Aaron | AR01JNII-1g |
1-Boc-L-prolyl-L-alanine |
36301-70-9 | 97% | 1g |
$370.00 | 2025-02-13 | |
| A2B Chem LLC | AZ95454-250mg |
1-Boc-l-prolyl-l-alanine |
36301-70-9 | 97% | 250mg |
$250.00 | 2024-04-20 |
L-Alanine, 1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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